(2E)-N-(4-fluorophenyl)-3-(4-nitrophenyl)prop-2-enamide

• IUPAC Name: (E)-N-(4-fluorophenyl)-3-(4-nitrophenyl)prop-2-enamide
• InChI: InChI=1S/C15H11FN2O3/c16-12-4-6-13(7-5-12)17-15(19)10-3-11-1-8-14(9-2-11)18(20)21/h1-10H,(H,17,19)/b10-3+
• InChI Key: XXBZDDVTRHYVKR-XCVCLJGOSA-N
• Canonical SMILES: C1=CC(=CC=C1C=CC(=O)NC2=CC=C(C=C2)F)[N+](=O)[O-]
• Isomeric SMILES: C1=CC(=CC=C1/C=C/C(=O)NC2=CC=C(C=C2)F)[N+](=O)[O-]
• Molecular Formula: C15H11FN2O3
• Molecular Weight: 286.26 g/mol

Description

(2E)-N-(4-fluorophenyl)-3-(4-nitrophenyl)prop-2-enamide is a useful research compound. Its molecular formula is C15H11FN2O3 and its molecular weight is 286.26 g/mol. The purity is usually 95%.
The exact mass of the compound N-(4-fluorophenyl)-3-(4-nitrophenyl)acrylamide is 286.07537038 g/mol and the complexity rating of the compound is 392. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• N-(4-nitrophenyl)acrylamide, a related compound, has been synthesized and characterized both experimentally and theoretically. It was characterized using Fourier Transform Infrared and Nuclear Magnetic Resonance spectroscopy, as well as Density Functional Theory and Time-Dependent Density Functional Theory methods. This research aids in understanding the chemical properties and potential applications of related acrylamides (Tanış, Çankaya, & Yalçın, 2019).

Biomedical Research

• The study of N-(4-nitrophenyl)acrylamide revealed its interaction with nucleic acid bases and potential use in biomedical research. It showed low toxicity on cancer cells, suggesting its suitability for further research in biomedical contexts (Tanış, Çankaya, & Yalçın, 2019).

Corrosion Inhibition

• Research on acrylamide derivatives, including 2-cyano-N-(4-hydroxyphenyl)-3-(4-methoxyphenyl)acrylamide, demonstrated their effectiveness as corrosion inhibitors for copper in nitric acid solutions. This application indicates the potential utility of similar acrylamide compounds in industrial contexts (Abu-Rayyan et al., 2022).

Hydrogel Applications

• Fluorescent acrylamide hydrogels have been synthesized and used as sensors against specific metal ions and nitroaromatic compounds. This shows the application of acrylamide derivatives in creating sensitive materials for chemical detection (Uygun, Doganci, Tasdelen, & Gurek, 2018).

Bioengineering

• Poly(N-isopropyl acrylamide) (pNIPAM), a related polymer, has been extensively used for the nondestructive release of biological cells and proteins, indicating the potential of acrylamide derivatives in bioengineering applications (Cooperstein & Canavan, 2010).